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Compound of Interest

2-Fluoro-5-methoxyphenylboronic
Compound Name: o
aci

cat. No.: B1307766

An In-depth Technical Guide to the Safe Handling of 2-Fluoro-5-methoxyphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Fluoro-5-
methoxyphenylboronic acid (CAS No. 406482-19-7), a reagent commonly used in organic
synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Adherence to these
guidelines is critical to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Classification

2-Fluoro-5-methoxyphenylboronic acid is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact. The compound is a solid
powder that can form dust, increasing the risk of inhalation.[1][2][3]

GHS Hazard Classification:
o Skin Irritation: Category 2 (Causes skin irritation)[2][3]
o Eye Irritation: Category 2 (Causes serious eye irritation)[2][3]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[1][2][3]
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Hazard Statements:

e H315: Causes skin irritation.[2][3]

o H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]

NFPA Ratings:

e Health Hazard: 1 (Exposure could cause irritation but only minor residual injury)[3]
o Fire Hazard: 0 (Materials that will not burn)[3]

o Reactivity: 0 (Normally stable, even under fire exposure conditions)[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below. Note that this
compound may contain varying amounts of its anhydride.[4][5]

Property Data

CAS Number 406482-19-7

Molecular Formula FCeH3(OCH3)B(OH)2 / C7HsBFOs3
Molecular Weight 169.95 g/mol

Appearance White to light yellow solid, powder, or crystal
Melting Point 194-196 °C

Flash Point Not applicable

. Stable under normal handling and storage
Stability -
conditions

Experimental Protocols: Safe Handling and Storage
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Strict adherence to the following protocols is mandatory to minimize exposure and ensure

safety.

Engineering Controls

Ventilation: All handling of 2-Fluoro-5-methoxyphenylboronic acid powder must be
conducted in a properly functioning chemical fume hood to minimize inhalation of dust.[2][6]
Ensure adequate ventilation and that eyewash stations and safety showers are readily
accessible.[7]

Containment: Use engineering controls to prevent the formation and spread of dust.[1][2]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally

required:

Eye Protection: Wear chemical safety goggles or glasses with side shields.[1][4][8] A face
shield may be necessary for operations with a high risk of dust generation.[1]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[4][6][8]

Skin and Body Protection: Wear a laboratory coat. For larger quantities or tasks with a high
potential for dusting, additional protective clothing may be required.[1][6]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH-approved N95 respirator or higher is necessary.[1][4]
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Caption: Relationship between chemical hazards and required PPE.

Handling Procedures

Avoid contact with skin and eyes.[2]

Do not breathe dust. Avoid the formation and raising of dust.[1][2][3]

Weigh and transfer the solid in a fume hood or a ventilated balance enclosure.

Use appropriate tools (scoops, spatulas) to handle the powder to prevent spills.[8]

Keep the container tightly closed when not in use.[2][6]

Practice good industrial hygiene: wash hands thoroughly after handling and before eating,

drinking, or smoking.[1][3] Contaminated work clothing should not be allowed out of the

workplace.[9]

Storage

o Store in a cool, dry, and well-ventilated place.[2][9]

o Keep the container tightly closed to prevent moisture absorption.[2][8]
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» Store away from incompatible materials, such as strong oxidizing agents.[7]

Emergency and First-Aid Protocols

Immediate action is required in case of exposure.

Exposure Route First-Aid Procedure

Remove the person to fresh air and keep them
) comfortable for breathing. If breathing is difficult
Inhalation . . .
or symptoms persist, seek medical attention.[1]

[10]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) o ]
clothing. If skin irritation occurs, get medical

advice.[1][10]

Immediately rinse eyes cautiously with water for

at least 15 minutes. Remove contact lenses if
Eye Contact ] o

present and easy to do. Continue rinsing and

seek immediate medical attention.[1][2]

Do NOT induce vomiting. Rinse mouth and call
Ingestion a physician or poison control center

immediately.[1][9]

Accidental Release Measures:

Evacuate unnecessary personnel from the area.[1]

Ensure adequate ventilation. Do not breathe the dust.[1]

Wear appropriate PPE as described in section 3.2.

Carefully sweep or shovel the spilled solid into a suitable container for disposal. Minimize
dust generation.[1]

Wash the spill area thoroughly after material pickup is complete.
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e Prevent the substance from entering drains or public waters.[1]

Disposal Considerations

o Dispose of waste material in accordance with local, state, and federal regulations.[11]

e The material may be sent to an authorized incinerator equipped with an afterburner and
scrubber.[1] Do not dispose of it into the environment.[7]

Workflow for Safe Handling

The following diagram outlines the logical workflow for safely managing 2-Fluoro-5-
methoxyphenylboronic acid from receipt to disposal.
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Caption: Standard workflow for handling 2-Fluoro-5-methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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